Cas no 7079-86-9 (Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-)

Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)- structure
7079-86-9 structure
Product Name:Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-
CAS No:7079-86-9
MF:C7H6F7NO4
MW:301.115666866302
CID:581716
PubChem ID:268359
Update Time:2025-04-19

Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hexanoicacid, 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)-
    • 4,4,5,5,6,6,6-heptafluoro-3-(nitromethyl)hexanoic acid
    • 7079-86-9
    • NSC-108514
    • DTXSID60296260
    • NS00110863
    • NSC108514
    • NSC 108514
    • Inchi: 1S/C7H6F7NO4/c8-5(9,6(10,11)7(12,13)14)3(1-4(16)17)2-15(18)19/h3H,1-2H2,(H,16,17)
    • InChI Key: MMHHDSOESNPFFR-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(F)F)(C(C[N+](=O)[O-])CC(=O)O)F

Computed Properties

  • Exact Mass: 301.01848
  • Monoisotopic Mass: 301.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.583
  • Boiling Point: 290.1°Cat760mmHg
  • Flash Point: 129.3°C
  • Refractive Index: 1.37
  • PSA: 80.44
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